Cas no 933749-60-1 (1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine)
1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine
- AKOS000188511
- 933749-60-1
- {1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine
- F2147-0261
- Z317027160
- 983-254-3
- EN300-41093
- [1-(2-morpholin-4-ylethyl)pyrrolidin-3-yl]methylamine
- (1-(2-Morpholinoethyl)pyrrolidin-3-yl)methanamine
- (1-(2-(morpholin-4-yl)ethyl)pyrrolidin-3-yl)methanamine
- DTXSID80640887
- IMB74960
- AKOS016050449
- G47412
- (1-[2-(MORPHOLIN-4-YL)ETHYL]PYRROLIDIN-3-YL)METHANAMINE
-
- MDL: MFCD09942312
- Inchi: 1S/C11H23N3O/c12-9-11-1-2-14(10-11)4-3-13-5-7-15-8-6-13/h11H,1-10,12H2
- InChI Key: GAOQIWJEVUOIFM-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCN1CCC(CN)C1
Computed Properties
- Exact Mass: 213.184112366Da
- Monoisotopic Mass: 213.184112366Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 41.7Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 304.2±22.0 °C at 760 mmHg
- Flash Point: 137.8±22.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM450438-1g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95%+ | 1g |
$611 | 2024-07-19 | |
| TRC | B499273-10mg |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499273-50mg |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B499273-100mg |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-41093-0.05g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-41093-0.1g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95.0% | 0.1g |
$140.0 | 2025-02-20 | |
| Enamine | EN300-41093-0.25g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95.0% | 0.25g |
$200.0 | 2025-02-20 | |
| Enamine | EN300-41093-0.5g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95.0% | 0.5g |
$374.0 | 2025-02-20 | |
| Enamine | EN300-41093-1.0g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95.0% | 1.0g |
$499.0 | 2025-02-20 | |
| Enamine | EN300-41093-2.5g |
{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine |
933749-60-1 | 95.0% | 2.5g |
$978.0 | 2025-02-20 |
1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine
Comprehensive Guide to 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine (CAS No. 933749-60-1): Properties, Applications, and Market Insights
1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine (CAS No. 933749-60-1) is a specialized organic compound with a unique molecular structure that combines a pyrrolidine ring and a morpholine moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, and emerging uses, while addressing frequently asked questions in the field.
The molecular formula of 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine is C11H23N3O, with a molecular weight of 213.32 g/mol. Its structure features a pyrrolidine core linked to a morpholine group via an ethyl chain, making it a versatile intermediate in medicinal chemistry. Researchers often explore its role in modulating biological targets, particularly in central nervous system (CNS) disorders and receptor binding studies.
One of the most searched questions about 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine is its synthetic route. The compound is typically synthesized through multi-step organic reactions, including alkylation and reductive amination processes. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce environmental impact. Its solubility in polar solvents like water and ethanol makes it suitable for various formulation applications.
In the pharmaceutical industry, 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine is investigated as a building block for novel drug candidates. Its structural motifs are found in compounds targeting neurological diseases, such as Alzheimer's and Parkinson's, as well as pain management therapies. The rise of AI-driven drug discovery has further accelerated research into its potential, with computational models predicting its interactions with biological targets.
Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of functional polymers and coatings. Its amine group allows for covalent bonding with other molecules, enabling the creation of advanced materials with tailored properties. Researchers are also exploring its use in catalysis and ligand design for metal-organic frameworks (MOFs).
The market demand for 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine is influenced by trends in personalized medicine and biotech innovation. As the pharmaceutical industry shifts toward targeted therapies, the need for specialized intermediates like this compound is expected to grow. Suppliers and manufacturers are focusing on high-purity production to meet the stringent requirements of clinical research and GMP compliance.
Safety and handling of 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine are critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight.
In summary, 1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine (CAS No. 933749-60-1) is a promising compound with diverse applications in pharmaceuticals, materials science, and chemical research. Its unique structure and functional groups make it a valuable tool for scientists exploring new frontiers in drug development and molecular design. As research continues, this compound is likely to play an increasingly important role in addressing global health and technological challenges.
933749-60-1 (1-{1-[2-(morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)